Cas no 919800-31-0 (Benzenamine, N-(cyclopentylmethyl)-3-fluoro-2-methyl-)

• Product Name: Benzenamine, N-(cyclopentylmethyl)-3-fluoro-2-methyl-
• CAS No: 919800-31-0
• MF: C₁₃H₁₈FN
• MW: 207.287127017975
• CID: 760662
• PubChem ID: 61636464
• Update Time: 2025-04-19

Benzenamine, N-(cyclopentylmethyl)-3-fluoro-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, N-(cyclopentylmethyl)-3-fluoro-2-methyl-
• N-(cyclopentylmethyl)-3-fluoro-2-methylaniline
• 919800-31-0
• DTXSID90734241
• DDWCXYXHBVJHGA-UHFFFAOYSA-N
• AKOS010900891
• cyclopentylmethyl-(3-fluoro-2-methyl-phenyl)-amine
• SCHEMBL1242080

• Inchi： 1S/C13H18FN/c1-10-12(14)7-4-8-13(10)15-9-11-5-2-3-6-11/h4,7-8,11,15H,2-3,5-6,9H2,1H3
• InChI Key： DDWCXYXHBVJHGA-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1C)NCC1CCCC1

Computed Properties

• Exact Mass: 207.142327740g/mol
• Monoisotopic Mass: 207.142327740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 12Ų